molecular formula C8H6INS B1382217 2-Iodo-4-(methylsulfanyl)benzonitrile CAS No. 54558-83-7

2-Iodo-4-(methylsulfanyl)benzonitrile

Cat. No.: B1382217
CAS No.: 54558-83-7
M. Wt: 275.11 g/mol
InChI Key: CMQUHMLWJSHKOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Iodo-4-(methylsulfanyl)benzonitrile is a chemical compound with the molecular formula C8H6INS . It has a molecular weight of 275.11 .


Synthesis Analysis

The synthesis of this compound involves a one-pot reaction in which the interaction of the cyano group in 4-(pentafluorosulfan-yl)benzonitrile to the Lewis acidic lithium cation in lithium tetramethylpiperidide (LiTMP) allows deprotonation from the nearest ortho-H atom on the arene .


Molecular Structure Analysis

The InChI code for this compound is 1S/C8H6INS/c1-11-7-2-3-8(9)6(4-7)5-10/h2-4H,1H3 . The molecule displays a planar geometry with the benzene ring in the same plane as its three substituents .


Chemical Reactions Analysis

A nucleophilic aromatic substitution reaction is a reaction in which one of the substituents in an aromatic ring is replaced by a nucleophile . The title compound, a pentafluorosulfanyl (SF5) containing arene, was synthesized from 4-(pentafluorosulfanyl)benzonitrile and lithium tetra-methylpiperidide following a variation to the standard approach .


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . It has a molecular weight of 275.11 .

Scientific Research Applications

Radioisotope Labeling in Neuroimaging Agents

  • Research Application : 2-Iodo-4-(methylsulfanyl)benzonitrile analogs have been used in the synthesis of radioisotope-labeled compounds for neuroimaging. This includes applications in positron emission tomography (PET) imaging to study brain functions and disorders.
  • Key Findings : A study demonstrated the synthesis and in vivo biodistribution of a fluorine-18 labeled derivative of DASB, a compound structurally related to this compound, showing potential for neuroimaging applications in research groups without extensive facilities for carbon-11 synthesis (Garg et al., 2007).

Development of HIV-1 Reverse Transcriptase Inhibitors

  • Research Application : Compounds structurally related to this compound have been used in synthesizing intermediates for HIV-1 reverse transcriptase inhibitors.
  • Key Findings : The synthesis of 4-((4-chloropyrimidin-2-yl)amino)benzonitrile, a critical intermediate for diarylpyrimidine HIV-1 inhibitors, was reported. This study highlights the chemical pathways and conditions conducive for creating these compounds (Ju Xiu-lia, 2015).

Synthesis and Application in Organic Chemistry

  • Research Application : The iodo and methylsulfanyl groups in compounds like this compound play a significant role in various organic synthesis processes.
  • Key Findings : Research has shown the utility of similar compounds in iodination reactions under continuous flow conditions, contributing to more efficient and scalable chemical synthesis processes (Dunn et al., 2018).

Biotransformation by Soil Bacteria

  • Research Application : Research into microbial degradation of benzonitrile compounds, structurally related to this compound, has implications for environmental biotechnology.
  • Key Findings : Studies on the biotransformation of cyanomethyl benzonitrile compounds by soil bacteria have provided insights into degradation pathways and involved organisms, which is critical for understanding and managing environmental contaminants (Dadd et al., 2001).

Structural Characterization in Crystallography

  • Research Application : Structural analysis of compounds similar to this compound is vital in crystallography and material sciences.
  • Key Findings : A study conducted structural characterization and Hirshfeld surface analysis of a trisubstituted arene compound bearing a pentafluorosulfanyl group, similar in structure to this compound, providing insights into the intermolecular interaction networks (González Espiet et al., 2020).

Mechanism of Action

The mechanism of action for the synthesis of 2-Iodo-4-(methylsulfanyl)benzonitrile involves the interaction of the cyano group in 4-(pentafluorosulfan-yl)benzonitrile to the Lewis acidic lithium cation in lithium tetramethylpiperidide (LiTMP), which allows deprotonation from the nearest ortho-H atom on the arene .

Properties

IUPAC Name

2-iodo-4-methylsulfanylbenzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6INS/c1-11-7-3-2-6(5-10)8(9)4-7/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CMQUHMLWJSHKOS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=CC(=C(C=C1)C#N)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6INS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Iodo-4-(methylsulfanyl)benzonitrile
Reactant of Route 2
Reactant of Route 2
2-Iodo-4-(methylsulfanyl)benzonitrile
Reactant of Route 3
2-Iodo-4-(methylsulfanyl)benzonitrile
Reactant of Route 4
Reactant of Route 4
2-Iodo-4-(methylsulfanyl)benzonitrile
Reactant of Route 5
Reactant of Route 5
2-Iodo-4-(methylsulfanyl)benzonitrile
Reactant of Route 6
2-Iodo-4-(methylsulfanyl)benzonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.